(4-((1,2-dimethyl-1H-imidazol-4-yl)sulfonyl)-1,4-diazepan-1-yl)(7-methoxybenzofuran-2-yl)methanone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
(4-((1,2-dimethyl-1H-imidazol-4-yl)sulfonyl)-1,4-diazepan-1-yl)(7-methoxybenzofuran-2-yl)methanone is a useful research compound. Its molecular formula is C20H24N4O5S and its molecular weight is 432.5. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Reactions and Structural Insights
The complex chemical compound , due to its intricate structure, can potentially serve as a key subject in studies exploring reactions of benzocyclic β-keto esters with sulfonyl azides. Research led by Benati et al. (1999) delves into the influence of azide structure and solvent on the reaction course, offering insights into how electronic features of sulfonyl azide and solvent polarity affect azidation and Favorskii-type ring contraction. This study could guide applications in designing specific reaction pathways for the synthesis of related compounds (Benati, Nanni, & Spagnolo, 1999).
Photoisomerization Studies
Research by Kowalewski and Margaretha (1993) on the photoisomerization of thiin-3-one oxides to oxathiepin-4-ones illustrates the potential for studying light-induced transformations of related structures, shedding light on the behavior of methoxybenzofuran derivatives under irradiation. This can pave the way for investigating the photochemical properties of the compound (Kowalewski & Margaretha, 1993).
Synthesis and Inhibition Studies
The compound's structure is reminiscent of intricate molecules like pentostatin, an antileukemic agent. Woo and Lee's (1990) synthesis of [5-14C]pentostatin, through reactions involving similar intermediates, provides a template for synthesizing and studying the biochemical applications and potential therapeutic roles of such compounds. Their work demonstrates the utility of these structures in medicinal chemistry, particularly as enzyme inhibitors (Woo & Lee, 1990).
Oxidation and Alkylation Research
The chemical framework of the given compound suggests its utility in studies focused on the oxidation and alkylation of complex organic structures. Ohkata et al. (1985) explored the selective oxidation of the sulfide moiety in thiazocines, which could be relevant for understanding how similar processes might be applied to modify the compound , enhancing its utility in various chemical and pharmaceutical applications (Ohkata, Takee, & Akiba, 1985).
properties
IUPAC Name |
[4-(1,2-dimethylimidazol-4-yl)sulfonyl-1,4-diazepan-1-yl]-(7-methoxy-1-benzofuran-2-yl)methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H24N4O5S/c1-14-21-18(13-22(14)2)30(26,27)24-9-5-8-23(10-11-24)20(25)17-12-15-6-4-7-16(28-3)19(15)29-17/h4,6-7,12-13H,5,8-11H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DRYQGDSGMFXQRA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC(=CN1C)S(=O)(=O)N2CCCN(CC2)C(=O)C3=CC4=C(O3)C(=CC=C4)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H24N4O5S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
432.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.